Cas no 90084-37-0 ((+)-(3-Bromopropyl)boronic Acid Pinanediol Ester)

• Product Name: (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester
• CAS No: 90084-37-0
• MF: C₁₃H₂₂BBrO₂
• MW: 301.027583599091
• CID: 1058608
• PubChem ID: 11012058
• Update Time: 2025-08-02

(+)-(3-Bromopropyl)boronic Acid Pinanediol Ester Chemical and Physical Properties

Names and Identifiers

• (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester
• 3-BROMOPROPANEBORONIC ACID (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL ESTER
• DTXSID60451892
• (3aS,4S,6S,7aR)-2-(3-Bromopropyl)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
• (1S,2S,6R,8S)-4-(3-bromopropyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
• SCHEMBL8977537
• (3AS,4S,6S,7AR)-2-(3-BROMOPROPYL)-3A,5,5-TRIMETHYLHEXAHYDRO-4,6-METHANOBENZO[D][1,3,2]DIOXABOROLE
• 90084-37-0

• Inchi： 1S/C13H22BBrO2/c1-12(2)9-7-10(12)13(3)11(8-9)16-14(17-13)5-4-6-15/h9-11H,4-8H2,1-3H3/t9-,10-,11+,13-/m0/s1
• InChI Key： IFWLNKNUIWTYGB-KQXIARHKSA-N
• SMILES： BrCCCB1O[C@@H]2C[C@@H]3C[C@H]([C@]2(C)O1)C3(C)C

Computed Properties

• Exact Mass: 300.09000
• Monoisotopic Mass: 300.08962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.49970

Additional information on (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester

Introduction to CAS No. 90084-37-0: (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester

The compound with CAS No. 90084-37-0, known as (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a boronic acid derivative, which is widely recognized for its role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The structure of this compound includes a boronic acid group attached to a pinanediol ester, with a bromine atom located on the third carbon of the propyl chain. This unique structure endows the compound with exceptional reactivity and selectivity, making it a valuable tool in modern organic chemistry.

Recent advancements in the synthesis and application of boronic acids have further highlighted the importance of (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester in various research domains. For instance, studies have demonstrated its utility in the construction of complex molecular architectures, such as biologically active compounds and advanced materials. The pinanediol ester group serves as a stabilizing moiety, enhancing the compound's stability under reaction conditions while maintaining its reactivity. This balance between stability and reactivity is crucial for its application in demanding synthetic protocols.

One of the most notable applications of this compound is in the field of drug discovery. The Suzuki-Miyaura coupling reaction, which often employs boronic acids as coupling partners, has been instrumental in the synthesis of numerous pharmaceutically relevant molecules. By incorporating (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester into these reactions, researchers can achieve high yields and excellent stereochemical outcomes, which are essential for drug development. Moreover, the presence of the bromine atom introduces additional functional diversity, enabling further chemical transformations to tailor the molecule for specific therapeutic applications.

Another area where this compound has shown promise is in materials science. The ability to precisely control the structure of organic molecules through cross-coupling reactions has led to the development of advanced materials with tailored properties. For example, researchers have utilized (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester to synthesize conjugated polymers and low-dimensional materials, which exhibit unique electronic and optical properties. These materials hold potential applications in electronics, optoelectronics, and energy storage technologies.

In terms of synthesis, the preparation of (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and enantiomeric excess. The use of chiral auxiliary agents or asymmetric catalysis techniques has been instrumental in achieving the desired stereochemical outcome. Recent studies have also explored alternative synthetic routes that aim to improve efficiency and reduce environmental impact, further underscoring the importance of this compound in sustainable chemistry.

From a safety standpoint, while (+)-(3-Bromopropyl)boronic Acid Pinanediol Ester is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. Its chemical stability makes it suitable for storage under standard laboratory conditions; however, precautions should be taken during synthesis and manipulation to prevent unintended side reactions or degradation.

Looking ahead, ongoing research continues to uncover new applications for CAS No. 90084-37-0 across diverse scientific disciplines. Its role as a versatile building block in organic synthesis positions it as an indispensable tool for chemists striving to push the boundaries of molecular design and functionality.